N-[(1-methylpyrrolidin-2-yl)methyl]-6-oxopiperidine-3-carboxamide

• IUPAC Name: N-[(1-methylpyrrolidin-2-yl)methyl]-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C12H21N3O2/c1-15-6-2-3-10(15)8-14-12(17)9-4-5-11(16)13-7-9/h9-10H,2-8H2,1H3,(H,13,16)(H,14,17)
• InChI Key: DJMIXDOCLNCHME-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1CNC(=O)C2CCC(=O)NC2
• Molecular Formula: C12H21N3O2
• Molecular Weight: 239.31 g/mol

Description

N-[(1-methylpyrrolidin-2-yl)methyl]-6-oxopiperidine-3-carboxamide, commonly known as MP-3, is a chemical compound that has gained significant attention in the field of scientific research. MP-3 is a piperidine derivative that has been shown to have potential therapeutic applications in various fields, including neuroscience, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of MP-3 is not fully understood, but it is believed to act as an inhibitor of the proteasome, a cellular complex responsible for protein degradation. By inhibiting the proteasome, MP-3 can increase the levels of certain proteins in cells, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
MP-3 has been shown to have various biochemical and physiological effects in cells. It can increase the levels of certain proteins, such as c-Fos and Arc, which are involved in learning and memory. MP-3 has also been shown to have anti-inflammatory effects and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using MP-3 in lab experiments is its ability to cross the blood-brain barrier, making it a potential drug delivery system for neurological disorders. However, one limitation is that MP-3 can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of MP-3. One direction is to further investigate its potential therapeutic applications in neuroscience and pharmacology. Another direction is to develop more efficient synthesis methods for MP-3 to increase its availability for research. Additionally, the mechanism of action of MP-3 needs to be further elucidated to fully understand its potential uses in scientific research.

Synthesis Methods

The synthesis of MP-3 involves the reaction of 1-methylpyrrolidin-2-amine with 6-oxopiperidine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The resulting compound is then purified using column chromatography to obtain pure MP-3.

Scientific Research Applications

MP-3 has been extensively studied for its potential therapeutic applications in various fields of scientific research. In neuroscience, MP-3 has been shown to have a positive effect on learning and memory. In pharmacology, MP-3 has been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In biochemistry, MP-3 has been studied for its effect on protein synthesis and degradation.